Cas no 812694-58-9 (Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-)

Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)- structure
812694-58-9 structure
Product Name:Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-
CAS No:812694-58-9
MF:C11H15BrO
MW:243.140202760696
CID:1802225
PubChem ID:67191411
Update Time:2025-04-21

Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-
    • SCHEMBL1864333
    • 2-(3-bromophenyl)-2-methylpropyl methyl ether
    • DS-021532
    • 1-bromo-3-(2-methoxy-1,1-dimethyl-ethyl)-benzene
    • DB-291757
    • 51380-84-8
    • HONYEGOQNAXWBY-UHFFFAOYSA-N
    • 812694-58-9
    • Inchi: 1S/C11H15BrO/c1-11(2,8-13-3)9-5-4-6-10(12)7-9/h4-7H,8H2,1-3H3
    • InChI Key: HONYEGOQNAXWBY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C)(C)COC

Computed Properties

  • Exact Mass: 242.03063g/mol
  • Monoisotopic Mass: 242.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų
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